Cas no 71699-34-8 (3-Coumaranone)
3-Coumaranone structure
Product Name:3-Coumaranone
3-Coumaranone Chemical and Physical Properties
Names and Identifiers
-
- 3-Coumaranone
- 2H-BEZOFURAN-3-ONE
- (4RS)-4-hydroxy-4-(4-nitrophenyl)butan-2-one
- (4RS,5RS)-5-hydroxy-4,6-dimethyl-heptan-3-one
- 1-(4-NITROPHENYL)-3-OXO-1-BUTANOL
- 2-Butanone, 4-hydroxy-4-(4-nitrophenyl)-, (+)-
- 4-(4'-nitrophenyl)-4-hydroxy-2-butanone
- 4-(4'-nitrophenyl)-4-hydroxybutan-2-one
- 4-hydroxy-4-(4'-nitrophenyl)-butan-2-one
- 4-hydroxy-4-(4-nitrophenyl)-butan-2-one
- 5-hydroxy-4,6-dimethylheptan-3-one
- AG-G-03185
- rac-isozeaxanthin
- SureCN3486388
- 3-Heptanone,5-hydroxy-4,6-dimethyl-, (R*,R*)-
- BENZO[B]FURAN-3(2H)-ONE
- BCP07835
- EN300-49168
- Coumaran-3-one
- PB43343
- NSC 512726
- 2,3-dihydro-1-benzofuran-3-one
- AC-20612
- FT-0615540
- CHEMBL2253270
- CCG-356035
- Benzofuran-3-one
- KZ7LS8K9LP
- CCRIS 3596
- 3(2H)-BENZOFURANONE
- NSC-512726
- NSC512726
- HY-W001165
- 1-benzofuran-3 (2H)-one
- benzofuran-3-(2H)-one
- 3-(2H)-benzo[b]-furanone
- STR06709
- Z57101103
- 71699-34-8
- C2825
- SY011530
- Coumaranone
- A837290
- 3-(2H)-benzo[b]furanone
- AC-30814
- 2H-BENZOFURAN-3-ONE
- NCIOpen2_003700
- Benzofuran-3(2H)-one, >=98.0% (HPLC)
- 1-benzofuran-3-(2H)-one
- 7169-34-8
- UNII-KZ7LS8K9LP
- MFCD00051810
- 2H-3-Benzofuranone
- 3-BENZOFURANONE
- 1-Benzofuran-3(2H)-one
- DTXSID20221917
- AKOS000223931
- 2,3-Dihydrobenzo[b]furan-3-one
- FT-0694917
- 3-Coumaranonebenzofuran-3(2H)-one
- PS-4359
- 1-benzofuran-3-one
- Benzofuran-3(2H)-one
- AM20041072
- SCHEMBL69412
- AB02144
- CS-W001165
- benzofuran-3 (2h)-one
- 1-Benzofuran-3(2H)-one #
- 2,3-DIHYDROBENZOFURAN-3-ONE
-
- Inchi: 1S/C8H6O2/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4H,5H2
- InChI Key: MGKPCLNUSDGXGT-UHFFFAOYSA-N
- SMILES: O1CC(C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 134.036779430g/mol
- Monoisotopic Mass: 134.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 1.26170
3-Coumaranone Related Literature
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Zhi-Pei Zhang,Nan Dong,Xin Li,Jin-Pei Cheng Org. Biomol. Chem. 2015 13 9943
-
Jorgelina L. Pergomet,Enrique L. Larghi,Teodoro S. Kaufman,Andrea B. J. Bracca RSC Adv. 2017 7 5242
-
3. Catalytic enantioselective Michael addition of 2-substituted benzofuran-3-ones to 2-enoyl pyridinesKoilpitchai Sivamuthuraman,Venkitasamy Kesavan Org. Biomol. Chem. 2019 17 7166
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Sonsoles Martín-Santamaría,José-Juan Rodríguez,Sonia de Pascual-Teresa,Sandra Gordon,Martin Bengtsson,Ignacio Garrido-Laguna,Belén Rubio-Viqueira,Pedro P. López-Casas,Manuel Hidalgo,Beatriz de Pascual-Teresa,Ana Ramos Org. Biomol. Chem. 2008 6 3486
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Prakash K. Warghude,Abhijeet S. Sabale,Ruchi Dixit,Kumar Vanka,Ramakrishna G. Bhat Org. Biomol. Chem. 2021 19 4338
71699-34-8 (3-Coumaranone) Related Products
- 7169-34-8(2,3-dihydro-1-benzofuran-3-one)
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- 74815-18-2(3(2H)-Benzofuranone,5-ethyl-)
- 19278-81-0(4-hydroxy-3(2H)-Benzofuranone)
- 15832-09-4(6-methoxy-2,3-dihydro-1-benzofuran-3-one)
- 669-04-5(7-Methylbenzofuran-3(2H)-one)
- 6272-26-0(6-hydroxy-2,3-dihydro-1-benzofuran-3-one)
- 19278-82-1(5-hydroxy-2,3-dihydro-1-benzofuran-3-one)
- 7169-35-9(4-methoxy-2,3-dihydro-1-benzofuran-3-one)
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